Cas no 1445578-56-2 ([1-(5-chloropentyl)-1h-indol-3-yl](1-naphthyl)methanone)

• Product Name: [1-(5-chloropentyl)-1h-indol-3-yl](1-naphthyl)methanone
• CAS No: 1445578-56-2
• MF: C₂₄H₂₂ClNO
• MW: 375.890585422516
• CID: 1314840
• PubChem ID: 91713116
• Update Time: 2025-08-03

[1-(5-chloropentyl)-1h-indol-3-yl](1-naphthyl)methanone Chemical and Physical Properties

Names and Identifiers

• [1-(5-Chloropentyl)-1H-indol-3-yl](1-naphthyl)methanone
• JWH 018 N-(5-chloropentyl) analog
• [1-(5-chloropentyl)indol-3-yl]-naphthalen-1-ylmethanone
• Q27260805
• 1445578-56-2
• CHEBI:183724
• UNII-50MQH6767O
• (1-(5-Chloropentyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone
• Methanone, (1-(5-chloropentyl)-1H-indol-3-yl)-1-naphthalenyl-
• NZQRTHJPVKPTBV-UHFFFAOYSA-N
• DTXSID701017324
• 50MQH6767O
• NS00017654
• [1-(5-chloropentyl)-1h-indol-3-yl](1-naphthyl)methanone

• Inchi： 1S/C24H22ClNO/c25-15-6-1-7-16-26-17-22(20-12-4-5-14-23(20)26)24(27)21-13-8-10-18-9-2-3-11-19(18)21/h2-5,8-14,17H,1,6-7,15-16H2
• InChI Key： NZQRTHJPVKPTBV-UHFFFAOYSA-N
• SMILES： ClCCCCCN1C=C(C(C2=CC=CC3C=CC=CC2=3)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 375.1389920g/mol
• Monoisotopic Mass: 375.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Naphthoylindoles